3,4-dimethyl-N-[(8-methyl-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl]benzamide

• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 3,4-dimethyl-N-[(8-methyl-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl]benzamide
• InChI: InChI=1S/C20H23NO3/c1-13-5-6-16(9-14(13)2)20(22)21-12-17-11-19-18(10-15(17)3)23-7-4-8-24-19/h5-6,9-11H,4,7-8,12H2,1-3H3,(H,21,22)
• InChI Key: YQZYTEVCHJJEID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=CC3=C(C=C2C)OCCCO3)C

Description

3,4-dimethyl-N-[(8-methyl-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl]benzamide: is a complex organic compound with a fascinating structure. Let’s break it down:

Core Structure: The compound consists of a benzamide core, which includes a benzene ring (benzene with an amide functional group attached).

Substituents: It bears two methyl groups (CH₃) at positions 3 and 4 on the benzene ring.

Fused Ring System: The intriguing part is the fused 2H-1,5-benzodioxepin ring system, which contains eight carbon atoms and one oxygen atom. This fused ring imparts unique properties to the compound.

Preparation Methods

Synthetic Routes: Several synthetic routes exist for this compound, but here’s a common approach:

Starting Material: Begin with 3,4-dimethylbenzoic acid.

Amide Formation: React the acid with ammonia or an amine (e.g., methylamine) to form the benzamide.

Benzodioxepin Formation: Cyclize the benzamide by introducing the benzodioxepin ring system. This step involves several reactions, including cyclization and oxidation.

Methylation: Finally, methylate the benzodioxepin moiety to obtain the desired compound.

Industrial Production: While industrial-scale production methods may vary, the synthesis typically involves efficient and scalable processes to meet demand.

Chemical Reactions Analysis

Reactivity:

Oxidation: The compound can undergo oxidation reactions due to the presence of aromatic rings.

Substitution: Substituents on the benzene ring make it susceptible to electrophilic substitution reactions.

Reduction: Reduction of the amide group or the benzodioxepin ring may occur under specific conditions.

Common Reagents:

Oxidizing Agents: Examples include potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄).

Substitution Reagents: Alkyl halides (e.g., methyl iodide) for electrophilic substitution.

Reducing Agents: Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) for reduction.

Scientific Research Applications

This compound finds applications in various fields:

Medicine: Investigated for potential therapeutic effects due to its unique structure.

Chemistry: Used as a building block in organic synthesis.

Biology: Studied for interactions with biological targets.

Mechanism of Action

The exact mechanism remains an active area of research. It likely involves interactions with specific receptors or enzymes, affecting cellular processes.